Cas no 17557-76-5 (4,4-Diaminobiphenyl-2,2-dicarboxylic Acid)

• Product Name: 4,4-Diaminobiphenyl-2,2-dicarboxylic Acid
• CAS No: 17557-76-5
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• MDL: MFCD00156997
• CID: 122406
• PubChem ID: 1502062
• Update Time: 2025-11-01

4,4-Diaminobiphenyl-2,2-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-Diamino-[1,1'-biphenyl]-2,2'-dicarboxylic acid
• [1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4'-diamino-
• 4,4'-DIAMINOBIPHENYL-2,2'-DICARBOXYLIC ACID
• 4,4-DIAMINOBIPHENYL-2,2-DICARBOXYLIC ACID
• 2,2'-dicarboxybenzidine
• 4,4'-diamino-2,2'-diphenic acid
• 4,4'-diamino-diphenic acid
• 4,4'-Diamino-diphensaeure
• 4.4'-Diamino-diphenyl-dicarbonsaeure-(2.2')
• Benzidin-dicarbonsaeure-(2.2')
• 2,2'-Dicarboxylic acid-4,4'-Diaminobiphenyl
• 5-amino-2-(4-amino-2-carboxyphenyl)benzoic acid
• 4,4'-Diaminobiphenyl-2,2-'dicarboxylic acid
• benzidine-2,2' -dicarboxylic acid
• 2,2-Dicarboxylic acid-4,4-Diaminobiphenyl
• 4,4'-Diamino-2,2'-biphenyldicarboxylic acid
• [1,1'-Biphe
• 4,4'-二氨基联苯-2,2'-二羧酸
• A901885
• [1,1'-Biphenyl]-2,2'-dicarboxylic acid, 4,4'-diamino-
• SY115929
• 17557-76-5
• DS-15345
• MFCD00156997
• CS-0110592
• SCHEMBL713768
• YSZC106
• 4,4'-Diamino-[1,1'-biphenyl]-2,2'- dicarboxylic acid
• AKOS022181839
• F21359
• FT-0724731
• 4,4 inverted exclamation mark -Diaminobiphenyl-2,2 inverted exclamation mark -dicarboxylic Acid
• 4,4'-Diamino-[1,1'-biphenyl]-2,2'-dicarboxylicacid
• 4,4-DIAMINOBIPHENYL-2,2-DICARBOXYLICACID
• 4,4-Diaminobiphenyl-2,2-dicarboxylic Acid

• MDL： MFCD00156997
• Inchi： 1S/C14H12N2O4/c15-7-1-3-9(11(5-7)13(17)18)10-4-2-8(16)6-12(10)14(19)20/h1-6H,15-16H2,(H,17,18)(H,19,20)
• InChI Key： MKHDOBRSMHTMOK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1C1C=CC(=CC=1C(=O)O)N)N)=O

Computed Properties

• Exact Mass: 272.08000
• Monoisotopic Mass: 272.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 515.1±50.0 °C at 760 mmHg
• Flash Point: 265.3±30.1 °C
• Refractive Index: 1.724
• PSA: 126.64000
• LogP: 3.07680
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4,4-Diaminobiphenyl-2,2-dicarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,4-Diaminobiphenyl-2,2-dicarboxylic Acid

Recent Advances in the Research of 4,4-Diaminobiphenyl-2,2-dicarboxylic Acid (CAS: 17557-76-5)

4,4-Diaminobiphenyl-2,2-dicarboxylic Acid (CAS: 17557-76-5) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its two amino and two carboxylic acid functional groups, serves as a versatile building block for the synthesis of complex molecules, including polymers, coordination compounds, and bioactive agents. Recent studies have explored its utility in drug design, material science, and catalysis, highlighting its broad applicability.

One of the most notable advancements in the research of 4,4-Diaminobiphenyl-2,2-dicarboxylic Acid is its role in the development of metal-organic frameworks (MOFs). MOFs are porous materials with high surface areas and tunable properties, making them ideal for applications such as gas storage, separation, and drug delivery. Researchers have successfully incorporated this compound into MOF structures, leveraging its rigid biphenyl core and functional groups to enhance the stability and selectivity of the frameworks. These MOFs have demonstrated promising results in the selective capture of CO2 and other greenhouse gases, contributing to environmental sustainability efforts.

In the pharmaceutical domain, 4,4-Diaminobiphenyl-2,2-dicarboxylic Acid has been investigated as a precursor for the synthesis of novel therapeutic agents. Its structural motif is found in several biologically active compounds, including kinase inhibitors and anti-inflammatory drugs. Recent studies have focused on modifying its scaffold to improve pharmacokinetic properties, such as solubility and bioavailability. For instance, derivatives of this compound have shown potent inhibitory activity against specific cancer-related kinases, suggesting potential applications in oncology.

Another area of interest is the use of 4,4-Diaminobiphenyl-2,2-dicarboxylic Acid in the development of fluorescent probes and sensors. The biphenyl core, combined with the amino and carboxylic acid groups, allows for the design of probes with high selectivity and sensitivity for metal ions and small molecules. These probes are valuable tools for biomedical imaging and environmental monitoring. Recent work has demonstrated the efficacy of such probes in detecting heavy metals in biological samples, offering a non-invasive method for diagnosing metal-related disorders.

Despite these advancements, challenges remain in the large-scale synthesis and application of 4,4-Diaminobiphenyl-2,2-dicarboxylic Acid. Issues such as yield optimization, purification, and cost-effectiveness need to be addressed to facilitate its widespread use. Ongoing research aims to develop more efficient synthetic routes and explore new applications, particularly in nanotechnology and regenerative medicine. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4,4-Diaminobiphenyl-2,2-dicarboxylic Acid (CAS: 17557-76-5) continues to be a focal point of research in chemical biology and pharmaceuticals. Its versatility and functionalizability make it a valuable asset in diverse fields, from materials science to drug discovery. As researchers delve deeper into its properties and applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.